Cas no 1820741-68-1 (4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine)

• Product Name: 4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine
• CAS No: 1820741-68-1
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 4619592
• Update Time: 2025-05-22

4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-3-(2-morpholinoethoxy)pyridine
• 4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine
• 4-[2-(5-chloro-2-methoxypyridin-3-yl)oxyethyl]morpholine

• Inchi： 1S/C12H17ClN2O3/c1-16-12-11(8-10(13)9-14-12)18-7-4-15-2-5-17-6-3-15/h8-9H,2-7H2,1H3
• InChI Key： QAUWKBYKUQJEFE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)OCCN1CCOCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine

4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine (CAS No. 1820741-68-1)

4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine, also known by its CAS registry number CAS No. 1820741-68-1, is a complex organic compound with a unique structure that combines morpholine and a substituted pyridine moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of 4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine consists of a morpholine ring, which is a six-membered ring containing two oxygen atoms, and a substituted pyridine group attached via an ether linkage. The pyridine ring is further substituted with a chlorine atom at position 5 and a methoxy group at position 2, which adds to the compound's chemical complexity and functional diversity.

Recent studies have highlighted the importance of such compounds in the development of new pharmaceutical agents. The presence of the morpholine ring provides the compound with unique electronic properties, making it suitable for various biological interactions. Additionally, the substitution pattern on the pyridine ring enhances the compound's stability and bioavailability, which are critical factors in drug design.

In terms of synthesis, 4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine can be prepared through a series of well-established organic reactions, including nucleophilic substitution, etherification, and cyclization processes. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

The compound's applications extend beyond pharmacology into materials science, where it has been explored as a precursor for advanced polymers and hybrid materials. Its ability to form stable ether linkages makes it an attractive candidate for developing high-performance materials with tailored properties.

Recent advancements in computational chemistry have allowed for deeper insights into the electronic structure and reactivity of CAS No. 1820741-68-1. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic communication between its morpholine and pyridine moieties, which could be harnessed for designing more efficient catalysts or sensors.

In conclusion, 4-(2-((5-Chloro-2-methoxypyridin-3-yl)oxy)ethyl)morpholine, with its unique structure and versatile properties, represents a promising candidate for future innovations in both therapeutic development and materials engineering.